Cas no 591760-20-2 (4-(4-CARBOETHOXYPHENYL)-1-BUTENE)

• Product Name: 4-(4-CARBOETHOXYPHENYL)-1-BUTENE
• CAS No: 591760-20-2
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• MDL: MFCD01319583
• CID: 1004712
• PubChem ID: 24721805
• Update Time: 2025-04-20

4-(4-CARBOETHOXYPHENYL)-1-BUTENE Chemical and Physical Properties

Names and Identifiers

• 4-(4-CARBOETHOXYPHENYL)-1-BUTENE
• LogP
• 591760-20-2
• AKOS016016784
• ethyl 4-but-3-enylbenzoate
• Ethyl 4-(but-3-en-1-yl)benzoate
• DTXSID80641157
• MFCD01319583
• DB-366848

• MDL： MFCD01319583
• Inchi： 1S/C13H16O2/c1-3-5-6-11-7-9-12(10-8-11)13(14)15-4-2/h3,7-10H,1,4-6H2,2H3
• InChI Key： FAJWUEHSSKQPAZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)CCC=C)=O

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.997
• Boiling Point: 288.2°C at 760 mmHg
• Flash Point: 129.1°C
• Refractive Index: 1.509
• PSA: 26.3
• LogP: 2.98190